Cas no 1807063-45-1 (4-Chloromethyl-3-cyano-2-methylbenzoic acid)

• Product Name: 4-Chloromethyl-3-cyano-2-methylbenzoic acid
• CAS No: 1807063-45-1
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 5002291
• Update Time: 2025-05-26

4-Chloromethyl-3-cyano-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloromethyl-3-cyano-2-methylbenzoic acid

• Inchi： 1S/C10H8ClNO2/c1-6-8(10(13)14)3-2-7(4-11)9(6)5-12/h2-3H,4H2,1H3,(H,13,14)
• InChI Key： IVBYNTGEMWKFEH-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(C(=O)O)C(C)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 1.9
• Topological Polar Surface Area: 61.1

Additional information on 4-Chloromethyl-3-cyano-2-methylbenzoic acid

Recent Advances in the Application of 4-Chloromethyl-3-cyano-2-methylbenzoic acid (CAS: 1807063-45-1) in Chemical Biology and Pharmaceutical Research

4-Chloromethyl-3-cyano-2-methylbenzoic acid (CAS: 1807063-45-1) has emerged as a key intermediate in the synthesis of bioactive molecules and pharmaceutical compounds. Recent studies highlight its versatility in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators. This compound's unique chemical structure, featuring a chloromethyl group and a cyano substituent, allows for diverse functionalization, making it a valuable building block in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in synthesizing novel kinase inhibitors. Researchers utilized 4-Chloromethyl-3-cyano-2-methylbenzoic acid as a precursor to develop potent and selective inhibitors of protein kinases involved in inflammatory pathways. The study reported significant improvements in both potency (IC50 values in the nanomolar range) and selectivity compared to previous generations of inhibitors.

In the field of antibiotic development, a recent breakthrough published in ACS Infectious Diseases (2024) showcased the compound's role in creating next-generation β-lactamase inhibitors. The research team modified the chloromethyl group of 1807063-45-1 to develop covalent inhibitors that effectively combat antibiotic-resistant bacterial strains. These inhibitors showed remarkable efficacy against extended-spectrum β-lactamase (ESBL) producing bacteria, addressing a critical need in antimicrobial therapy.

The compound's application extends to targeted drug delivery systems. A 2024 Nature Communications article described its use in constructing pH-sensitive drug conjugates. By leveraging the reactivity of the chloromethyl group, scientists created tumor-targeting prodrugs that release active compounds specifically in the acidic tumor microenvironment. This approach demonstrated reduced systemic toxicity and improved therapeutic efficacy in preclinical models.

Ongoing research continues to explore new synthetic methodologies involving 4-Chloromethyl-3-cyano-2-methylbenzoic acid. Recent advances in flow chemistry have enabled more efficient and scalable synthesis routes, as reported in Organic Process Research & Development (2023). These process improvements address previous challenges in large-scale production while maintaining high purity standards required for pharmaceutical applications.

Future research directions include exploring the compound's potential in PROTAC (Proteolysis Targeting Chimera) technology and other targeted protein degradation approaches. Preliminary results presented at the 2024 American Chemical Society national meeting suggest that derivatives of 1807063-45-1 may serve as effective linkers in these innovative therapeutic modalities.